N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide

• IUPAC Name: 2-(3-methylphenyl)-N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C16H16N4O/c1-11-4-3-5-13(6-11)8-16(21)18-14-9-17-15-7-12(2)19-20(15)10-14/h3-7,9-10H,8H2,1-2H3,(H,18,21)
• InChI Key: KYICNKBYOKTSGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CN3C(=CC(=N3)C)N=C2
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. It is a pyrazolopyrimidine-based compound that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide involves the inhibition of CDKs, GSK-3, and Aurora kinases. This leads to the disruption of various cellular processes, including cell cycle progression, DNA replication, and mitosis. Additionally, it has been shown to induce apoptosis in cancer cells, making it a promising candidate for the development of anticancer agents.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent inhibitory activity against various enzymes, leading to the disruption of various cellular processes. It has also been shown to induce apoptosis in cancer cells, making it a promising candidate for the development of anticancer agents. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide in lab experiments is its potent inhibitory activity against various enzymes. This makes it an attractive candidate for the development of novel therapeutics. However, one limitation is the lack of understanding of its full biochemical and physiological effects, which may limit its potential applications.

Future Directions

There are several future directions for the research on N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide. One direction is the development of novel anticancer agents based on its ability to induce apoptosis in cancer cells. Another direction is the optimization of its inhibitory activity against various enzymes, leading to the development of more potent therapeutics. Additionally, further studies are needed to fully understand its biochemical and physiological effects, which may lead to the discovery of new applications.

Synthesis Methods

The synthesis of N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide has been achieved using different methods, including the reaction of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 2-methylpyrazol-5-amine, followed by acylation with m-tolylacetyl chloride. Another method involves the reaction of 2-methylpyrazol-5-amine with 2-(m-tolyl)acetic acid, followed by cyclization with cyanogen bromide.

Scientific Research Applications

N-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)-2-(m-tolyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent inhibitory activity against various enzymes, including cyclin-dependent kinases (CDKs), glycogen synthase kinase-3 (GSK-3), and Aurora kinases. These enzymes are involved in various cellular processes such as cell cycle regulation, apoptosis, and signal transduction, making them attractive targets for the development of novel therapeutics.